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Compound of Interest

2-(2,4-Diaminophenoxy)ethanol
Compound Name:
sulfate

Cat. No.: B1323409

Initial research indicates that 2-(2,4-Diaminophenoxy)ethanol sulfate is not utilized as a
redox indicator in scientific and industrial applications. Comprehensive searches of chemical
literature and supplier databases reveal its primary function is as a coupler molecule in
permanent hair dye formulations. This document serves to clarify the established applications
of this compound and provide context on the characteristics of redox indicators, which are not
aligned with the known properties of 2-(2,4-Diaminophenoxy)ethanol sulfate.

Established Application: Hair Colorant

2-(2,4-Diaminophenoxy)ethanol sulfate is a key ingredient in oxidative hair dyes.[1] In this
context, it functions as a "coupler” or "modifier.” The hair coloring process is initiated by an
oxidizing agent, typically hydrogen peroxide, in an alkaline environment. The oxidizing agent
lightens the natural melanin in the hair and activates colorless dye precursors, known as
primary intermediates (such as p-phenylenediamine or p-aminophenols).[1]

The oxidized primary intermediates form highly reactive quinonediimine intermediates. 2-(2,4-
Diaminophenoxy)ethanol sulfate, acting as a nucleophile, then reacts with these
intermediates. This coupling reaction results in the formation of larger polymeric color
molecules that are trapped within the hair shaft, leading to a permanent hair color.[1]

Properties of 2-(2,4-Diaminophenoxy)ethanol Sulfate
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A summary of the known physical and chemical properties of 2-(2,4-Diaminophenoxy)ethanol
sulfate is presented in the table below.

Property Value Reference
Chemical Formula CsH14N206S [2]
Molecular Weight 266.27 g/mol [2][3]

White to off-white crystalline
Appearance . [4]

solid
CAS Number 70643-20-8 [2][3]

The Role of Redox Indicators

A redox indicator is a substance that undergoes a distinct and reversible color change at a
specific electrode potential. This color change is the result of the indicator being oxidized or
reduced. Redox indicators are crucial for determining the endpoint of a redox titration, a type of
guantitative chemical analysis.[5]

For a compound to function as a redox indicator, it must possess a stable oxidized form and a
stable reduced form, with a clear and sharp color difference between the two. The transition
between these forms must occur over a narrow and well-defined potential range. There is no
evidence in the scientific literature to suggest that 2-(2,4-Diaminophenoxy)ethanol sulfate
exhibits these necessary properties.

Signaling Pathway in Hair Dyeing

The chemical reactions involving 2-(2,4-Diaminophenoxy)ethanol sulfate in hair dyeing can
be visualized as a signaling pathway. The process begins with the activation of the primary
intermediate by an oxidizing agent, leading to a cascade of reactions that culminates in the
formation of the final hair color.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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